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Abstract
This technical guide provides a comprehensive overview of the core physicochemical

properties of Rebaudioside D, a minor steviol glycoside found in the leaves of Stevia

rebaudiana. While the user initially inquired about "Stevioside D," the available scientific

literature predominantly refers to "Rebaudioside D" (CAS 63279-13-0) for a compound with a

similar description. This document will focus on Rebaudioside D, addressing the potential

ambiguity in nomenclature. Key physicochemical parameters, including molecular structure,

solubility, melting point, and stability, are presented in detail. Furthermore, this guide outlines

relevant experimental protocols for the analysis of Rebaudioside D and explores its potential

interactions with cellular signaling pathways. All quantitative data is summarized in structured

tables, and logical workflows are visualized using diagrams to facilitate understanding and

application in research and drug development.

Introduction
Steviol glycosides, extracted from the leaves of Stevia rebaudiana, have garnered significant

attention as natural, non-caloric sweeteners. Among these, the minor glycosides are of

increasing interest due to their unique taste profiles and potential biological activities.

Rebaudioside D is one such minor steviol glycoside that is valued for its clean, sugar-like taste

with minimal bitterness compared to more abundant glycosides like Stevioside and
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Rebaudioside A.[1][2] A thorough understanding of its physicochemical properties is crucial for

its application in food technology, pharmaceuticals, and scientific research.

Physicochemical Properties of Rebaudioside D
The fundamental physicochemical characteristics of Rebaudioside D are summarized in the

tables below. It is important to note that while the initial inquiry was for "Stevioside D," the

scientific literature and chemical databases provide robust data for "Rebaudioside D." It is

highly probable that "Stevioside D" is a less common synonym or a closely related but less-

studied compound. All data presented herein pertains to Rebaudioside D (CAS: 63279-13-0).

General and Chemical Properties
Property Value Source(s)

Chemical Name

(4α)-13-[(O-β-D-

glucopyranosyl-(1→2)-O-[β-D-

glucopyranosyl-(1→3)]-β-D-

glucopyranosyl)oxy]-kaur-16-

en-18-oic acid, 2-O-β-D-

glucopyranosyl-β-D-

glucopyranosyl ester

[3]

CAS Number 63279-13-0 [4][5]

Molecular Formula C₅₀H₈₀O₂₈ [3][4]

Molecular Weight 1129.15 g/mol [4][5][6]

Appearance White crystalline powder [7]

Physical and Thermodynamic Properties
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Property Value Source(s)

Melting Point > 243 °C [5]

Solubility in Water

Poorly soluble (<0.05% w/v or

~600 mg/L at room

temperature)

[8][9]

Solubility in Organic Solvents

Soluble in DMSO (≥ 60

mg/mL), slightly soluble in

methanol and ethanol

[6][7][10]

Predicted logP -3.377 (estimated) [7]

Predicted pKa No reliable data available

Experimental Protocols
The accurate determination of the physicochemical properties of Rebaudioside D relies on

standardized experimental protocols. Below are methodologies commonly employed for the

analysis of steviol glycosides.

High-Performance Liquid Chromatography (HPLC) for
Purity and Quantification
A common method for the analysis of Rebaudioside D involves reverse-phase HPLC.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 column (e.g., 250 mm × 4.6 mm, 5 µm particle size).

Mobile Phase: An isocratic or gradient mixture of acetonitrile and a buffered aqueous solution

(e.g., sodium phosphate buffer, pH 2.6). A typical mobile phase composition is a 32:68 (v/v)

mixture of acetonitrile and 10 mmol/L sodium phosphate buffer.

Flow Rate: 1.0 mL/min.

Detection: UV detection at 210 nm.
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Quantification: Based on a calibration curve generated from a certified reference standard of

Rebaudioside D.

Sample Preparation HPLC Analysis Data Analysis

Rebaudioside D Sample Dissolve in Mobile Phase Filter through 0.45 µm filter Inject into HPLC Separation on C18 Column UV Detection at 210 nm Generate Chromatogram Quantify using Calibration Curve

Click to download full resolution via product page

A simplified workflow for the HPLC analysis of Rebaudioside D.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation
NMR is a powerful tool for confirming the chemical structure of Rebaudioside D.

Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher).

Solvent: Pyridine-d₅ is a common solvent for steviol glycosides.

Experiments:

¹H NMR: To identify proton signals and their chemical environment.

¹³C NMR: To identify carbon signals.

2D NMR (e.g., COSY, HSQC, HMBC): To establish correlations between protons and

carbons and confirm the connectivity of the molecule, including the sugar linkages.

Data Analysis: Comparison of the obtained spectra with published data for Rebaudioside D.

Stability Profile
Rebaudioside D, like other steviol glycosides, is generally heat-stable and stable over a range

of pH values, which makes it suitable for use in various food and beverage applications.[11]

However, under strong acidic conditions (e.g., pH 2.0) and at elevated temperatures (e.g.,
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80°C), degradation can occur over time.[12] The primary degradation pathway involves the

hydrolysis of the glycosidic bonds.

Potential Involvement in Signaling Pathways
While specific research on the direct interaction of Rebaudioside D with cellular signaling

pathways is limited, studies on steviol glycosides as a class provide some insights.

Steviol glycosides have been shown to exert insulin-mimetic effects by modulating signaling

pathways involved in glucose uptake.[13] This includes the potential activation of the PI3K/Akt

pathway, which is a key downstream effector of the insulin receptor. Furthermore, some studies

suggest that steviol glycosides can upregulate endogenous antioxidant defense systems.[13]

Another area of investigation is the interaction of steviol glycosides with taste receptors.

Rebaudioside A has been found to stimulate GLP-1 release from enteroendocrine cells through

bitter taste signaling pathways.[14] Given the structural similarity, it is plausible that

Rebaudioside D may also interact with similar pathways, influencing hormonal responses

related to metabolism.

Some steviol glycosides have also been investigated for their effects on the glucocorticoid

receptor (GR) signaling cascade, although the findings can be cell-type specific.[15]

Additionally, stevioside has been shown to modulate the NF-κB signaling pathway in muscle

regeneration.[16]
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Potential signaling pathways influenced by steviol glycosides like Rebaudioside D.

Conclusion
Rebaudioside D is a promising minor steviol glycoside with favorable taste characteristics. This

guide has compiled the core physicochemical properties of Rebaudioside D, highlighting its

molecular structure, low water solubility, and high melting point. The provided experimental

protocols for HPLC and NMR serve as a foundation for its analysis and characterization. While

research into its specific interactions with cellular signaling pathways is ongoing, preliminary

evidence suggests potential roles in glucose metabolism and antioxidant defense. Further

investigation into these properties will be invaluable for optimizing its use in various

applications and for uncovering its full therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15594418#physicochemical-properties-of-stevioside-
d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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